Cas no 1897309-36-2 (2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol)

• Product Name: 2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol
• CAS No: 1897309-36-2
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5767534
• PubChem ID: 117327847
• Update Time: 2025-09-28

2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-[(1-aminocyclopropyl)methyl]-4-chloro-6-methoxyphenol
• 1897309-36-2
• EN300-1979114
• 2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol

• Inchi： 1S/C11H14ClNO2/c1-15-9-5-8(12)4-7(10(9)14)6-11(13)2-3-11/h4-5,14H,2-3,6,13H2,1H3
• InChI Key： FRROMUIBULLPBL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)CC1(CC1)N)O)OC

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol

Exploring the Potential of 2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol (CAS No. 1897309-36-2) in Modern Chemistry

In the ever-evolving field of organic chemistry, 2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol (CAS No. 1897309-36-2) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclopropylamine moiety with a chlorinated methoxyphenol framework, offering intriguing possibilities for pharmaceutical and materials science applications. Researchers are particularly drawn to its potential as a building block in drug discovery, where its rigid cyclopropyl group and phenolic functionality could contribute to novel bioactive compounds.

The compound's molecular structure features several noteworthy characteristics. The 1-aminocyclopropyl group introduces steric constraints that can influence molecular conformation, while the 4-chloro-6-methoxyphenol portion provides both lipophilicity and potential hydrogen bonding sites. This combination makes 2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol particularly interesting for medicinal chemistry applications where such properties are desirable. Current research trends suggest growing interest in similar structures for their potential in addressing challenging biological targets.

Synthetic approaches to 2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol typically involve multi-step organic transformations. The cyclopropylamine moiety is often introduced through ring-closing reactions or by using pre-formed cyclopropane derivatives. The chloro-methoxy phenol portion can be derived from appropriately substituted aromatic precursors. Recent advances in catalysis have improved the efficiency of these synthetic routes, making the compound more accessible for research purposes. These developments align with the broader pharmaceutical industry's focus on structure-activity relationship studies and fragment-based drug design.

Potential applications of 2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol extend beyond pharmaceuticals. Materials scientists are investigating its use as a monomer or additive in specialty polymers, where its structural features could impart desirable thermal or mechanical properties. The compound's phenolic hydroxyl group offers opportunities for further chemical modification, enabling the creation of derivatives with tailored characteristics. This versatility makes it a valuable subject for academic and industrial research programs focused on functional materials development.

From a safety and handling perspective, standard laboratory precautions are recommended when working with 2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol. While not classified as hazardous under normal conditions, proper personal protective equipment should be used, and the compound should be handled in well-ventilated areas. Storage recommendations typically suggest keeping the material in a cool, dry environment, protected from light to maintain stability. These handling considerations are particularly important given the growing emphasis on laboratory safety protocols in chemical research.

The commercial availability of 2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol (CAS No. 1897309-36-2) has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing varies depending on purity and scale, with current market trends showing stable demand. Researchers looking for this material should consider both chemical purity specifications and supplier reliability when making procurement decisions.

Analytical characterization of 2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol typically involves a combination of techniques. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for confirming the structure, with characteristic signals for the cyclopropyl protons and aromatic system. Mass spectrometry provides molecular weight confirmation, while high-performance liquid chromatography (HPLC) can assess purity. These analytical methods are essential for quality control in both research and potential commercial applications, aligning with the pharmaceutical industry's increasing focus on analytical method validation.

Future research directions for 2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol may explore its potential in emerging areas such as targeted drug delivery systems or as a component in smart materials. The compound's structural features make it amenable to various chemical modifications, opening possibilities for creating libraries of derivatives with diverse properties. As computational chemistry and molecular modeling techniques continue to advance, virtual screening of such derivatives could accelerate the identification of promising candidates for specific applications.

In conclusion, 2-(1-aminocyclopropyl)methyl-4-chloro-6-methoxyphenol (CAS No. 1897309-36-2) represents an interesting case study in modern chemical research. Its unique structural features and potential applications across multiple disciplines make it a compound worth watching as research progresses. Whether as a pharmaceutical intermediate, materials science building block, or subject of fundamental studies, this molecule exemplifies how carefully designed chemical structures can open new avenues for scientific exploration and technological development.